methyl 3-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)-2-thiophenecarboxylate

• Molecular Formula: C16H14N4O3S
• Molecular Weight: 342.4 g/mol
• IUPAC Name: methyl 3-[[1-(4-methylphenyl)-1,2,4-triazole-3-carbonyl]amino]thiophene-2-carboxylate
• InChI: InChI=1S/C16H14N4O3S/c1-10-3-5-11(6-4-10)20-9-17-14(19-20)15(21)18-12-7-8-24-13(12)16(22)23-2/h3-9H,1-2H3,(H,18,21)
• InChI Key: LBKAGASRKDYHDZ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C=NC(=N2)C(=O)NC3=C(SC=C3)C(=O)OC

Description

Methyl 3-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)-2-thiophenecarboxylate is a chemical compound with potential applications in scientific research. It is a member of the triazole family of compounds, which have been studied extensively for their biological and pharmacological properties. In

Mechanism of Action

Methyl 3-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)-2-thiophenecarboxylate inhibits the activity of acetylcholinesterase by binding to the enzyme's active site. This prevents the breakdown of acetylcholine, leading to increased levels of the neurotransmitter in the brain. This can improve cognitive function and memory in individuals with neurodegenerative diseases.
Biochemical and Physiological Effects:
Methyl 3-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)-2-thiophenecarboxylate has been shown to have a number of biochemical and physiological effects. In addition to its ability to inhibit acetylcholinesterase, it has also been shown to have antioxidant properties. This can help to protect cells from oxidative damage and may have potential applications in the treatment of diseases such as cancer.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 3-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)-2-thiophenecarboxylate in lab experiments is its high purity. This allows for accurate and reproducible results. However, one limitation is that it can be difficult to obtain in large quantities, which may limit its use in certain experiments.

Future Directions

There are a number of future directions for research on methyl 3-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)-2-thiophenecarboxylate. One potential area of research is the development of new compounds based on its structure, which may have improved properties for use in scientific research. Another area of research is the development of new applications for the compound, such as in the treatment of other diseases beyond neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of the compound.

Synthesis Methods

The synthesis of methyl 3-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)-2-thiophenecarboxylate involves the reaction of 4-methylbenzoylhydrazide with ethyl 2-bromo-3-oxobutanoate, followed by cyclization with thioacetic acid. The final product is obtained through esterification with methanol. The synthesis method has been optimized to yield a high purity product with good yields.

Scientific Research Applications

Methyl 3-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)-2-thiophenecarboxylate has potential applications in scientific research due to its ability to inhibit the activity of certain enzymes. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, which is a neurotransmitter involved in cognitive function. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's.